Cas no 889939-72-4 (4-Ethyl-1,2,3thiadiazole-5-carbonyl Chloride)

4-Ethyl-1,2,3-thiadiazole-5-carbonyl chloride is a reactive heterocyclic compound featuring a thiadiazole core functionalized with an ethyl group and an acyl chloride moiety. Its key advantages include high reactivity as an intermediate in organic synthesis, particularly in the formation of amides, esters, and other derivatives through nucleophilic substitution. The thiadiazole scaffold offers unique electronic properties, making it valuable in pharmaceutical and agrochemical applications. The presence of the carbonyl chloride group enhances its utility in coupling reactions, enabling efficient derivatization. This compound is typically handled under anhydrous conditions due to its moisture sensitivity, ensuring optimal performance in synthetic workflows.

4-Ethyl-1,2,3thiadiazole-5-carbonyl Chloride structure

889939-72-4 structure

Product Name:4-Ethyl-1,2,3thiadiazole-5-carbonyl Chloride

CAS No:889939-72-4

MF:C₅H₅ClN₂OS

MW:176.623998403549

CID:1067898

PubChem ID:18524959

Update Time:2025-10-29

4-Ethyl-1,2,3thiadiazole-5-carbonyl Chloride Chemical and Physical Properties

Names and Identifiers

- 4-Ethyl-[1,2,3]thiadiazole-5-carbonyl chloride
- 889939-72-4
- AKOS000302433
- 4-ethylthiadiazole-5-carbonyl chloride
- BB 0218411
- 4-ethyl-1,2,3-thiadiazole-5-carbonyl chloride
- DTXSID201252088
- 4-Ethyl-1,2,3thiadiazole-5-carbonyl Chloride
- MDL： MFCD08445752
- Inchi： 1S/C5H5ClN2OS/c1-2-3-4(5(6)9)10-8-7-3/h2H2,1H3
- InChI Key： LDFUVWIMAFQDBW-UHFFFAOYSA-N
- SMILES： ClC(C1=C(CC)N=NS1)=O

Computed Properties

Exact Mass: 175.9811117g/mol
Monoisotopic Mass: 175.9811117g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 144
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 71.1Å²

4-Ethyl-1,2,3thiadiazole-5-carbonyl Chloride Security Information

Hazardous Material Identification：
HazardClass：IRRITANT

4-Ethyl-1,2,3thiadiazole-5-carbonyl Chloride Pricemore >>

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SHANG HAI XIAN DING Biotechnology Co., Ltd.	021258-500mg	4-Ethyl-[1,2,3]thiadiazole-5-carbonyl chloride	889939-72-4	500mg	2957CNY	2021-05-07
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